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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

In-Depth Technical Guide: n-Octylcyclohexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on n-octylcyclohexane, a saturated hydrocarbon

consisting of a cyclohexane ring substituted with an octyl group.

Molecular and Physical Properties
The fundamental molecular attributes of n-octylcyclohexane are summarized below. This data

is essential for stoichiometric calculations, analytical characterization, and modeling in various

research and development applications.

Property Value Source

Chemical Formula C₁₄H₂₈ [1][2][3][4][5]

Molecular Weight 196.37 g/mol [3][5][6]

196.3721 g/mol [1][2]

196.378 g/mol [4]

CAS Registry Number 1795-15-9 [1][2]

Experimental Protocols
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Detailed experimental methodologies for determining the properties of n-octylcyclohexane
are beyond the scope of this guide. However, standard analytical techniques such as mass

spectrometry and elemental analysis are typically employed to confirm the molecular weight

and formula.

Logical Relationships
The relationship between the chemical name, its formula, and its molecular weight is a

foundational concept in chemistry. The name dictates the structure, from which the molecular

formula is derived. The molecular weight is then calculated from the atomic weights of the

constituent atoms in the formula.

n-Octylcyclohexane Chemical Structure
(Cyclohexane ring with an octyl side chain)

Implies Molecular Formula
C₁₄H₂₈

Determines Molecular Weight
~196.37 g/mol

Calculated From

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexane, octyl- [webbook.nist.gov]

2. Cyclohexane, octyl- [webbook.nist.gov]

3. Cyclohexane, octyl- (CAS 1795-15-9) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. Page loading... [guidechem.com]

5. GSRS [precision.fda.gov]

6. Octylcyclohexane | C14H28 | CID 15712 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b162980?utm_src=pdf-body
https://www.benchchem.com/product/b162980?utm_src=pdf-body-img
https://www.benchchem.com/product/b162980?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1795159&Mask=1
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H28/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14/h14H%2C2-13H2%2C1H3
https://www.chemeo.com/cid/23-149-1/Cyclohexane-octyl
https://www.chemeo.com/cid/23-149-1/Cyclohexane-octyl
https://www.guidechem.com/dictionary/en/1795-15-9.html
https://precision.fda.gov/ginas/app/ui/substances/6825d638-bb31-44dd-acac-5426145a52da
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [n-Octylcyclohexane molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162980#n-octylcyclohexane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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